Cas no 2135990-09-7 (1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 2135990-09-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293465
• Update Time: 2025-06-29

1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C14H25NO3/c1-13(2,3)11(16)10-8-7-9-15(10)12(17)18-14(4,5)6/h10H,7-9H2,1-6H3/t10-/m0/s1
• InChI Key： ATXQTVOVNDFKNY-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-

1-Pyrrolidinecarboxylic Acid, 2-(2,2-Dimethyl-1-Oxopropyl)-, 1,1-Dimethylethyl Ester, (2S)-

The compound 1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- (CAS No. 2135990-09-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its pyrrolidine ring structure, which is a five-membered nitrogen-containing heterocycle. The presence of the carboxylic acid group and the ester functional group makes this molecule versatile in terms of reactivity and potential for further chemical modifications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug design due to their ability to act as bioisosteres or scaffolds for various pharmacophores. The (2S)-configuration of this compound is particularly noteworthy as it confers specific stereochemical properties that are critical for its biological activity. The dimethyl groups attached to the pyrrolidine ring contribute to the molecule's stability and lipophilicity, which are essential for its absorption and distribution in biological systems.

The ester group in this compound plays a dual role: it enhances the molecule's solubility in organic solvents during synthesis and serves as a protective group during subsequent transformations. The oxopropyl substituent adds another layer of complexity to the molecule's structure, potentially influencing its interaction with biological targets such as enzymes or receptors.

From a synthetic perspective, the preparation of 1-Pyrrolidinecarboxylic acid derivatives often involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The use of chiral auxiliaries or asymmetric catalysis has been reported in some studies to achieve the desired enantiomeric excess in the final product. These methods are critical for ensuring the compound's efficacy in biological assays.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead for drug development. Its structural features make it a candidate for targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases. Researchers have also explored its potential as a building block for more complex molecules with enhanced bioactivity.

The latest research findings suggest that this compound exhibits moderate inhibitory activity against certain proteases and kinases. These findings underscore its potential as a starting point for developing selective inhibitors or modulators of key enzymes involved in disease pathways. Additionally, its stereochemical properties have been leveraged in studies aimed at understanding the relationship between molecular structure and biological function.

From an analytical standpoint, the characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's purity, stereochemistry, and structural integrity. Recent advancements in analytical techniques have further enhanced our ability to study such complex molecules with greater precision.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- represents a valuable addition to the arsenal of tools available to chemists and biologists for exploring novel therapeutic strategies. Its unique structure and stereochemical properties position it as a promising candidate for further research and development in the pharmaceutical industry.